Cas no 354582-77-7 (4,6-Dichloro-5-nitro-2-[(phenylmethyl)thio]-pyrimidine)

• Product Name: 4,6-Dichloro-5-nitro-2-[(phenylmethyl)thio]-pyrimidine
• CAS No: 354582-77-7
• MF: C₁₁H₇Cl₂N₃O₂S
• MW: 316.163178682327
• CID: 2139853
• Update Time: 2023-08-03

4,6-Dichloro-5-nitro-2-[(phenylmethyl)thio]-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(benzylthio)-4,6-dichloro-5-nitropyrimidine
• 4,6-Dichloro-5-nitro-2-[(phenylmethyl)thio]-pyrimidine
• FONJIJWCXJZLND-UHFFFAOYSA-N

• Inchi： 1S/C11H7Cl2N3O2S/c12-9-8(16(17)18)10(13)15-11(14-9)19-6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： FONJIJWCXJZLND-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)SCC1C=CC=CC=1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 314.964
• Monoisotopic Mass: 314.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9